Cas no 443329-12-2 (6-(4-propoxyphenyl)methyl-6H-indolo2,3-bquinoxaline)

• Product Name: 6-(4-propoxyphenyl)methyl-6H-indolo2,3-bquinoxaline
• CAS No: 443329-12-2
• MF: C₂₄H₂₁N₃O
• MW: 367.443045377731
• CID: 6158807
• PubChem ID: 1584621
• Update Time: 2025-07-21

6-(4-propoxyphenyl)methyl-6H-indolo2,3-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-(4-propoxyphenyl)methyl-6H-indolo2,3-bquinoxaline
• 443329-12-2
• SR-01000506429
• SR-01000506429-1
• 4842-79-9
• F0798-0148
• 6-(4-propoxybenzyl)-6H-indolo[2,3-b]quinoxaline
• AKOS001654943
• 6-[(4-propoxyphenyl)methyl]indolo[3,2-b]quinoxaline
• DTXSID90364522
• 6-[(4-propoxyphenyl)methyl]-6H-indolo[2,3-b]quinoxaline

• Inchi： 1S/C24H21N3O/c1-2-15-28-18-13-11-17(12-14-18)16-27-22-10-6-3-7-19(22)23-24(27)26-21-9-5-4-8-20(21)25-23/h3-14H,2,15-16H2,1H3
• InChI Key： BJXQRLVCNWYBEC-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(=CC=1)CN1C2C(C3C=CC=CC1=3)=NC1C=CC=CC=1N=2

Computed Properties

• Exact Mass: 367.168462302g/mol
• Monoisotopic Mass: 367.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 39.9Ų

Additional information on 6-(4-propoxyphenyl)methyl-6H-indolo2,3-bquinoxaline

Introduction to 6-(4-propoxyphenyl)methyl-6H-indolo[2,3-b]quinoxaline (CAS No. 443329-12-2)

6-(4-propoxyphenyl)methyl-6H-indolo[2,3-b]quinoxaline, identified by its CAS number 443329-12-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indolo[2,3-b]quinoxaline scaffold, a class of heterocyclic molecules known for their broad spectrum of biological activities. The presence of a 4-propoxyphenylmethyl substituent introduces unique electronic and steric properties, making this molecule a promising candidate for further investigation in drug discovery.

The indolo[2,3-b]quinoxaline core is a privileged structure in medicinal chemistry, exhibiting notable pharmacological properties such as kinase inhibition, anti-inflammatory, and anticancer effects. Researchers have been exploring derivatives of this scaffold to develop novel therapeutic agents due to its favorable pharmacokinetic profile and high binding affinity to various biological targets. The 6-(4-propoxyphenyl)methyl-6H-indolo[2,3-b]quinoxaline structure combines the potential benefits of the indolo[2,3-b]quinoxaline moiety with the modulating effects of the 4-propoxyphenyl group, which may enhance its biological activity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled the rational design of indolo[2,3-b]quinoxaline derivatives. Studies have shown that the 4-propoxyphenylmethyl group can influence the compound's solubility, metabolic stability, and interactions with biological targets. This has led to the development of more potent and selective analogs for therapeutic applications. The synthesis of 6-(4-propoxyphenyl)methyl-6H-indolo[2,3-b]quinoxaline involves multi-step organic reactions, including condensation, cyclization, and functional group transformations, which require precise control over reaction conditions to achieve high yields and purity.

The pharmacological potential of 6-(4-propoxyphenyl)methyl-6H-indolo[2,3-b]quinoxaline has been explored in several preclinical studies. Its ability to interact with specific enzymes and receptors has been investigated for its potential in treating various diseases. For instance, research suggests that this compound may exhibit inhibitory activity against certain kinases involved in cancer progression. Additionally, its anti-inflammatory properties have been examined in models of chronic inflammation, highlighting its therapeutic relevance.

The structural features of 6-(4-propoxyphenyl)methyl-6H-indolo[2,3-b]quinoxaline contribute to its unique pharmacological profile. The indolo[2,3-b]quinoxaline core provides a rigid framework that can optimize binding interactions with biological targets, while the 4-propoxyphenylmethyl group introduces hydrophobicity and steric bulk. These characteristics can be fine-tuned through structural modifications to improve drug-like properties such as bioavailability and target specificity. Computational studies have also revealed insights into the molecular interactions of this compound with potential drug targets, aiding in the design of more effective derivatives.

In conclusion,6-(4-propoxyphenyl)methyl-6H-indolo[2,3-b]quinoxaline (CAS No. 443329-12-2) represents a significant advancement in the development of novel pharmaceutical agents. Its unique structural features and promising biological activities make it a valuable compound for further research in medicinal chemistry. As our understanding of drug design principles continues to evolve,6-(4-propoxyphenyl)methyl-6H-indolo[2,3-b]quinoxaline and its derivatives hold great potential for addressing unmet medical needs.